Cas no 957035-32-4 (4-bromo-2-fluoro-6-methoxyphenylboronic acid)
957035-32-4 structure
Product Name:4-bromo-2-fluoro-6-methoxyphenylboronic acid
CAS No:957035-32-4
MF:C7H7BBrFO3
MW:248.842085123062
MDL:MFCD09475882
CID:69674
PubChem ID:44558183
Update Time:2024-10-25
4-bromo-2-fluoro-6-methoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid
- 2-Fluoro-4-bromo-6-methoxyphenylboronic acid
- 4-Bromo-2-fluoro-6-methoxyphenylboronic acid
- 4-bromo-2-fluoro-6-methoxybenzeneboronic acid
- 4-Bromo-6-methoxy-2-fluorophenylboronic acid
- (4-bromo-2-fluoro-6-methoxy-phenyl)boronic acid
- PC7585
- SBB071256
- VB10087
- FCH1323690
- BC001273
- AX8161606
- S
- B-(4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid (ACI)
- J-514646
- SY101439
- B-(4-bromo-2-fluoro-6-methoxyphenyl)-Boronicacid
- AKOS005257030
- CS-0038984
- MFCD09475882
- (4-Bromo-2-fluoro-6-methoxyphenyl)boronicacid
- 957035-32-4
- DS-13567
- 2-borono-5-bromo-3-fluoroanisole
- DTXSID40659394
- W16731
- DB-028755
- 4-bromo-2-fluoro-6-methoxyphenylboronic acid
-
- MDL: MFCD09475882
- Inchi: 1S/C7H7BBrFO3/c1-13-6-3-4(9)2-5(10)7(6)8(11)12/h2-3,11-12H,1H3
- InChI Key: QEWLBJNIOLLKQS-UHFFFAOYSA-N
- SMILES: FC1C(B(O)O)=C(OC)C=C(Br)C=1
Computed Properties
- Exact Mass: 247.96600
- Monoisotopic Mass: 247.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
Experimental Properties
- Density: 1.68
- Boiling Point: 334.9°C at 760 mmHg
- Flash Point: 156.3°C
- Refractive Index: 1.557
- PSA: 49.69000
- LogP: 0.27660
4-bromo-2-fluoro-6-methoxyphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-bromo-2-fluoro-6-methoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134790-10g |
2-Fluoro-4-bromo-6-methoxyphenylboronic acid |
957035-32-4 | 0.95 | 10g |
$180 | 2021-08-05 | |
| Alichem | A019113079-5g |
(4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid |
957035-32-4 | 95% | 5g |
$296.80 | 2023-08-31 | |
| Alichem | A019113079-10g |
(4-Bromo-2-fluoro-6-methoxyphenyl)boronic acid |
957035-32-4 | 95% | 10g |
$499.20 | 2023-08-31 | |
| TRC | B689233-100mg |
4-Bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 100mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B689233-250mg |
4-Bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 250mg |
$ 133.00 | 2023-04-18 | ||
| TRC | B689233-500mg |
4-Bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 500mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B689233-1g |
4-Bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 1g |
$ 270.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZE582-200mg |
4-bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 97% | 200mg |
64.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZE582-250mg |
4-bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 97% | 250mg |
92CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZE582-100mg |
4-bromo-2-fluoro-6-methoxyphenylboronic acid |
957035-32-4 | 97% | 100mg |
45CNY | 2021-05-08 |
4-bromo-2-fluoro-6-methoxyphenylboronic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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